Cas no 159831-36-4 (1H-Pyrrolo[2,3-b]pyridine-3,5-dicarbonitrile, 1-(3-hydroxypropyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-3,5-dicarbonitrile, 1-(3-hydroxypropyl)-
• CAS No: 159831-36-4
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 835207
• Update Time: 2026-04-29

1H-Pyrrolo[2,3-b]pyridine-3,5-dicarbonitrile, 1-(3-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3,5-dicarbonitrile, 1-(3-hydroxypropyl)-
• 1-(3-Hydroxypropyl)-1H-pyrrolo[2,3-b]pyridine-3,5-dicarbonitrile

• Inchi： InChI=1S/C12H10N4O/c13-5-9-4-11-10(6-14)8-16(2-1-3-17)12(11)15-7-9/h4,7-8,17H,1-3H2
• InChI Key： KQOQAJKXEAYOLH-UHFFFAOYSA-N
• SMILES： C(CN1C=C(C#N)C2=C1N=CC(=C2)C#N)CO

Computed Properties

• Exact Mass: 226.0856
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 85.63